4-fluoro-N-(1-methylpyrazol-3-yl)benzamide

• IUPAC Name: 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C11H10FN3O/c1-15-7-6-10(14-15)13-11(16)8-2-4-9(12)5-3-8/h2-7H,1H3,(H,13,14,16)
• InChI Key: WTBGLVFNSFELIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol

Description

4-fluoro-N-(1-methylpyrazol-3-yl)benzamide, also known as 4F-MDMB-BICA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent effects. It belongs to the indole-3-carboxamide family and is structurally similar to other synthetic cannabinoids like JWH-018 and AM-2201. The chemical has been used for scientific research purposes to understand its mechanism of action and its effects on the human body.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide involves the binding of the chemical to the CB1 and CB2 receptors in the brain. This leads to the activation of the endocannabinoid system, which is responsible for regulating various physiological processes in the body. The activation of the endocannabinoid system by 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the chemical.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide are similar to those produced by THC. The chemical has been shown to produce psychoactive effects such as euphoria, relaxation, and altered perception of time. It has also been shown to have analgesic properties, making it a potential candidate for the treatment of pain. However, the long-term effects of the chemical on the body are not well understood, and further research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide in lab experiments is its potency. The chemical is highly potent and produces strong effects at low doses, making it an ideal candidate for studying the endocannabinoid system. However, the chemical is also highly addictive and can lead to dependence, making it a potential risk for researchers working with the chemical.

Future Directions

There are several future directions for research on 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide. One area of research is the development of new synthetic cannabinoids that are more potent and selective in their binding to the CB1 and CB2 receptors. Another area of research is the development of new treatments for addiction and dependence on synthetic cannabinoids. Finally, researchers are also interested in studying the long-term effects of 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide on the body and its potential for use in the treatment of various medical conditions.
Conclusion:
In conclusion, 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide is a synthetic cannabinoid that has been used extensively in scientific research to understand its effects on the endocannabinoid system. The chemical has been shown to produce potent psychoactive effects similar to those produced by THC and has analgesic properties. However, the long-term effects of the chemical on the body are not well understood, and further research is needed to fully understand its effects.

Synthesis Methods

The synthesis of 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 1-methylpyrazole in the presence of a base such as triethylamine. The resulting product is then purified through chromatography to obtain pure 4-fluoro-N-(1-methylpyrazol-3-yl)benzamide. The synthesis method has been optimized to produce high yields of the chemical.

Scientific Research Applications

4-fluoro-N-(1-methylpyrazol-3-yl)benzamide has been used extensively in scientific research to understand its effects on the endocannabinoid system. The chemical has been shown to bind to the CB1 and CB2 receptors in the brain, leading to psychoactive effects similar to those produced by THC. Researchers have used the chemical to study the role of the endocannabinoid system in various physiological processes such as pain perception, appetite regulation, and mood.